Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt
Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt
Brand Name:
Vulcanchem
CAS No.:
449175-58-0
VCID:
VC0016630
InChI:
InChI=1S/C33H40N2O8S2.K/c1-6-34-27-18-16-23(44(38,39)40)21-25(27)32(2,3)29(34)13-9-7-10-14-30-33(4,5)26-22-24(45(41,42)43)17-19-28(26)35(30)20-12-8-11-15-31(36)37;/h7,9-10,13-14,16-19,21-22H,6,8,11-12,15,20H2,1-5H3,(H2-,36,37,38,39,40,41,42,43);/q;+1/p-1
SMILES:
CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
Molecular Formula:
C33H39KN2O8S2
Molecular Weight:
694.9 g/mol
Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt
CAS No.: 449175-58-0
Reference Standards
VCID: VC0016630
Molecular Formula: C33H39KN2O8S2
Molecular Weight: 694.9 g/mol
| CAS No. | 449175-58-0 |
|---|---|
| Product Name | Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt |
| Molecular Formula | C33H39KN2O8S2 |
| Molecular Weight | 694.9 g/mol |
| IUPAC Name | potassium;(2Z)-2-[(2E,4E)-5-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]penta-2,4-dienylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate |
| Standard InChI | InChI=1S/C33H40N2O8S2.K/c1-6-34-27-18-16-23(44(38,39)40)21-25(27)32(2,3)29(34)13-9-7-10-14-30-33(4,5)26-22-24(45(41,42)43)17-19-28(26)35(30)20-12-8-11-15-31(36)37;/h7,9-10,13-14,16-19,21-22H,6,8,11-12,15,20H2,1-5H3,(H2-,36,37,38,39,40,41,42,43);/q;+1/p-1 |
| Standard InChIKey | TXHLSXTWJSEINP-UHFFFAOYSA-M |
| Isomeric SMILES | CCN\1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(/C1=C/C=C/C=C/C3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+] |
| SMILES | CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+] |
| Canonical SMILES | CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+] |
| Synonyms | 2-[5-[1-(5-Carboxypentyl)-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1,3-pentadien-1-yl]-1-ethyl-3,3-dimethyl-5-sulfo-3H-indolium Inner Salt Potassium Salt; |
| PubChem Compound | 12037275 |
| Last Modified | Nov 11 2021 |
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